2,3-Dihydrospiro[indene-1,3'-piperidine] hydrochloride

• IUPAC Name: spiro[1,2-dihydroindene-3,3'-piperidine];hydrochloride
• InChI: InChI=1S/C13H17N.ClH/c1-2-5-12-11(4-1)6-8-13(12)7-3-9-14-10-13;/h1-2,4-5,14H,3,6-10H2;1H
• InChI Key: UGAXMEFJXMXBKI-UHFFFAOYSA-N
• Canonical SMILES: C1CC2(CCC3=CC=CC=C32)CNC1.Cl
• Molecular Formula: C13H18ClN
• Molecular Weight: 223.74 g/mol
• CAS RN: 872614-76-1

Description

2,3-Dihydrospiro[indene-1,3’-piperidine] hydrochloride is a chemical compound with the CAS Number: 872614-76-1. It has a molecular weight of 223.75. The IUPAC name for this compound is 2,3-dihydrospiro[indene-1,3’-piperidine] hydrochloride.

Molecular Structure Analysis

The InChI code for 2,3-Dihydrospiro[indene-1,3’-piperidine] hydrochloride is 1S/C13H17N.ClH/c1-2-5-12-11(4-1)6-8-13(12)7-3-9-14-10-13;/h1-2,4-5,14H,3,6-10H2;1H. This code provides a unique representation of the molecule’s structure.

Physical And Chemical Properties Analysis

2,3-Dihydrospiro[indene-1,3’-piperidine] hydrochloride is a powder that is stored at room temperature.

Scientific Research Applications

Reaction and Derivative Formation

1,3-Dihydrospiro[2H-indolo-2,2′-piperidine] derivatives have been synthesized through the reaction of 2-methylene-2,3-dihydro-1H-indole derivatives with acrylamide. These derivatives, when treated with perchloric acid, form 2-(3-carbamoylpropyl)-3H-indolium perchlorates, indicating potential for creating diverse spirocyclic compounds with various functional groups (Shachkus & Degutis, 1988).

Novel Spirocompound Synthesis

A novel method for the preparation of 3,5'-dioxo-2'-phenyl-1,3-dihydrospiro[indene-2,4'-[1,3]oxazol]-1-yl acetates was described, showcasing the potential for synthesizing spirocompounds with unique structures and possible applications in medicinal chemistry (Younesi, Sorotskaya, & Krapivin, 2009).

Pharmacological Properties

The synthesis and pharmacological evaluation of spiro[indane-1,4'-piperidine] derivatives as σ ligands revealed their high affinity and selectivity, suggesting applications in CNS receptor research. These findings are critical for developing novel therapeutic agents targeting central nervous system disorders (Tacke, Handmann, Bertermann, Burschka, Penka, & Seyfried, 2003).

Modulation of Presynaptic Cholinergic Function

Spirovesamicols, semirigid vesamicol receptor ligands based on spiro[indene-1,4'-piperidine] structures, have been synthesized to develop selective inhibitors of vesicular acetylcholine storage. These compounds, particularly those with subnanomolar affinity for the vesamicol receptor, demonstrate potential in modulating cholinergic function, which is crucial for treating diseases like Alzheimer's (Efange, Khare, Foulon, Akella, & Parsons, 1994).

Renin Inhibitors Scaffold

An efficient synthetic method for a novel scaffold, 5-alkoxy-(3R)-hydroxy-2,3-dihydrospiro[indene-1,4'-piperidines], has shown moderate in vitro binding affinity for purified human renin. This development opens avenues for designing renin inhibitors, which are significant for hypertension and cardiovascular disease treatment (Nakamura, Jojima, Suzuki, Miyazaki, & Nishi, 2009).

Safety and Hazards

The compound has been classified with the GHS07 pictogram. The hazard statements associated with it are H315, H319, and H335. The precautionary statements include P261, P264, P271, P280, P302+P352, P304+P340, P305+P351+P338, P312, P332+P313, P337+P313, P362, P403+P233, P405, and P501.